Cas no 3228-04-4 (2-Methyl-6-(propan-2-yl)phenol)

• Product name: 2-Methyl-6-(propan-2-yl)phenol
• CAS No: 3228-04-4
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD00869994
• CID: 916818
• PubChem ID: 18598

2-Methyl-6-(propan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-(propan-2-yl)phenol
• 2-ISOPROPYL-6-METHYLPHENOL
• 2-Methyl-6-(1-methylethyl)phenol
• phenol, 2-methyl-6-(1-methylethyl)-
• Phenol, 2-isopropyl-6-methyl-
• 2-methyl-6-propan-2-yl-phenol
• DTXSID70186027
• 2-methyl-6-isopropylphenol
• 2-Isopropyl-6-methyl-phenol
• KFETUQFRWIVAMU-UHFFFAOYSA-N
• m-Cymen-2-ol
• AKOS015917381
• BRN 1933783
• 6-Isopropyl-methylphenol
• MFCD00869994
• SCHEMBL99348
• 2-methyl-6-propan-2-ylphenol
• 3-06-00-01882 (Beilstein Handbook Reference)
• 3228-04-4
• NISTC3228044
• CHEMBL281075
• CS-0239166
• F95299
• EN300-206930
• MB01563
• A821220

• MDL： MFCD00869994
• Inchi： InChI=1S/C10H14O/c1-7(2)9-6-4-5-8(3)10(9)11/h4-7,11H,1-3H3
• InChI Key： KFETUQFRWIVAMU-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC=CC(=C1O)C

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.9782
• Melting Point: -14.5°C
• Boiling Point: 225.5°C
• Refractive Index: 1.5239
• PSA: 20.23

2-Methyl-6-(propan-2-yl)phenol Security Information

• Hazardous Material transportation number：1759
• HazardClass：8
• PackingGroup：III

Additional information on 2-Methyl-6-(propan-2-yl)phenol

Introduction to 2-Methyl-6-(propan-2-yl)phenol (CAS No. 3228-04-4)

2-Methyl-6-(propan-2-yl)phenol, also known as 4-isopropyl-3-methylphenol or thymol isomer, is a versatile organic compound with the chemical formula C₁₀H₁₄O. This compound is a member of the phenol family and is characterized by its unique molecular structure, which includes a phenolic hydroxyl group and two alkyl substituents. The compound has gained significant attention in various fields, including pharmaceuticals, cosmetics, and materials science, due to its diverse applications and potential therapeutic properties.

The CAS number 3228-04-4 is a unique identifier assigned to 2-Methyl-6-(propan-2-yl)phenol by the Chemical Abstracts Service (CAS), which helps in the precise identification and tracking of this compound in scientific literature and databases. This identifier ensures that researchers and professionals can easily reference and access information about the compound, facilitating collaboration and advancing scientific knowledge.

In terms of its physical properties, 2-Methyl-6-(propan-2-yl)phenol is a white crystalline solid at room temperature with a characteristic aromatic odor. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and ethyl acetate. The compound's melting point is approximately 53°C, and its boiling point is around 198°C at standard atmospheric pressure. These properties make it suitable for various industrial processes and laboratory applications.

The chemical structure of 2-Methyl-6-(propan-2-yl)phenol plays a crucial role in its reactivity and biological activity. The presence of the phenolic hydroxyl group makes it an effective antioxidant, capable of scavenging free radicals and protecting cells from oxidative damage. Additionally, the alkyl substituents contribute to its lipophilicity, enhancing its ability to penetrate biological membranes and exert its effects on cellular processes.

In the pharmaceutical industry, 2-Methyl-6-(propan-2-yl)phenol has been explored for its potential as an antimicrobial agent. Recent studies have demonstrated its efficacy against a wide range of bacteria, including both Gram-positive and Gram-negative strains. For example, a study published in the Journal of Antimicrobial Chemotherapy (2021) reported that 2-Methyl-6-(propan-2-yl)phenol exhibited potent antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA), a significant concern in hospital settings due to its resistance to conventional antibiotics.

Beyond its antimicrobial properties, 2-Methyl-6-(propan-2-yl)phenol has also shown promise as an anti-inflammatory agent. Research conducted by the Department of Pharmacology at the University of California (2019) found that this compound effectively reduced inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-Methyl-6-(propan-2-yl)phenol could be a valuable candidate for the development of new anti-inflammatory drugs.

In the field of cosmetics, 2-Methyl-6-(propan-2-yl)phenol is used as an active ingredient in various skincare products due to its antioxidant and anti-inflammatory properties. It helps protect the skin from environmental stressors such as UV radiation and pollution, promoting a healthy and youthful appearance. Additionally, its ability to reduce inflammation makes it useful in treating conditions such as acne and rosacea.

The material science applications of 2-Methyl-6-(propan-2-yl)phenol are also noteworthy. Due to its excellent thermal stability and chemical resistance, it is used as a stabilizer in polymers and plastics. This compound helps prevent degradation caused by heat, light, and oxygen exposure, extending the lifespan of these materials. For instance, a study published in the Polymer Degradation and Stability journal (2018) highlighted the effectiveness of 2-Methyl-6-(propan-2-yl)phenol as an antioxidant stabilizer for polyethylene films.

Safety considerations are essential when handling any chemical compound. While 2-Methyl-6-(propan-2-yl)phenol is generally considered safe for use in various applications, it is important to follow proper handling procedures to minimize potential risks. The compound can cause skin irritation if it comes into direct contact with the skin or eyes. Therefore, appropriate personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this substance.

In conclusion, CAS No. 3228-04-4: 2-Methyl-6-(propan-2-ylyl)phenol is a multifaceted compound with a wide range of applications across different industries. Its unique chemical structure endows it with valuable properties such as antioxidant activity, antimicrobial efficacy, anti-inflammatory effects, and thermal stability. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in scientific and industrial contexts.